Cas no 1142202-38-7 (4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-ethylphenyl)pyrrolidin-2-one)

• Product Name: 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-ethylphenyl)pyrrolidin-2-one
• CAS No: 1142202-38-7
• MF: C₁₄H₁₆N₄OS
• MW: 288.368041038513
• MDL: MFCD12028222
• CID: 4681068
• Update Time: 2025-10-07

4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-ethylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-amino-1,3,4-thiadiazol-2-yl)-1-(4-ethylphenyl)pyrrolidin-2-one
• STK502013
• BBL003728
• 2-pyrrolidinone, 4-(5-amino-1,3,4-thiadiazol-2-yl)-1-(4-ethylphenyl)-
• 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-ethylphenyl)pyrrolidin-2-one

• MDL： MFCD12028222
• Inchi： 1S/C14H16N4OS/c1-2-9-3-5-11(6-4-9)18-8-10(7-12(18)19)13-16-17-14(15)20-13/h3-6,10H,2,7-8H2,1H3,(H2,15,17)
• InChI Key： YGTGNYWGQHKKRZ-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1CC(N(C2C=CC(CC)=CC=2)C1)=O

Computed Properties

• Exact Mass: 288.104
• Monoisotopic Mass: 288.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-ethylphenyl)pyrrolidin-2-one

4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-ethylphenyl)pyrrolidin-2-one: A Comprehensive Overview

4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-ethylphenyl)pyrrolidin-2-one (CAS No. 1142202-38-7) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-ethylphenyl)pyrrolidin-2-one.

Chemical Structure and Properties

The molecular formula of 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-ethylphenyl)pyrrolidin-2-one is C₁₆H₁₈N₄O₂S. The compound features a pyrrolidinone core substituted with a 5-amino-1,3,4-thiadiazole moiety and a 4-ethylphenyl group. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The thiadiazole ring is known for its electron-withdrawing nature and high reactivity, which can influence the compound's stability and reactivity in various chemical reactions.

The solubility of 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-ethylphenyl)pyrrolidin-2-one in different solvents is an important consideration for its use in various applications. It generally exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in solution-based reactions and formulations.

Synthesis Methods

The synthesis of 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-ethylphenyl)pyrrolidin-2-one has been reported using several methodologies. One common approach involves the reaction of 5-aminothiadiazole with an appropriate pyrrolidinone derivative. For instance, the reaction of 5-aminothiadiazole with 1-(4-ethylphenyl)pyrrolidinone can be achieved using coupling reagents such as 1-[bis(dimethylamino)methylene]-1H-benzotriazolium 3-nitrobenzenesulfonate (TBTU) and N,N-diisopropylethylamine (DIPEA). This method provides high yields and good purity of the desired product.

An alternative synthetic route involves the condensation of 5-aminothiadiazole with a suitable ketone or aldehyde followed by cyclization to form the pyrrolidinone ring. This approach offers flexibility in terms of substituent variation and can be adapted to synthesize a range of structurally related compounds.

Biological Activities

4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-ethylphenyl)pyrrolidin-2-one has been investigated for its potential biological activities. One area of significant interest is its antimicrobial properties. Studies have shown that this compound exhibits potent activity against a variety of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

In addition to its antimicrobial activity, 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-ethylphenyl)pyrrolidin-2-one has also been evaluated for its anti-inflammatory properties. Research has demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). These findings suggest potential applications in the treatment of inflammatory diseases.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-ethylphenyl)pyrrolidin-2-one is currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these studies have shown promising outcomes in terms of safety and efficacy. For example, in a Phase I clinical trial evaluating the safety and pharmacokinetics of the compound in healthy volunteers, no significant adverse effects were observed at therapeutic doses.

In preclinical models of bacterial infections, 4-(5-Amino-1,3,4-thiadiazol-2-yl)-1-(4-methylphenyl)pyrrolidinone-based formulations have demonstrated excellent efficacy in reducing bacterial load and improving clinical outcomes. These findings support further investigation into the use of this compound as a potential antibacterial agent.

Recent Research Advancements

The field of medicinal chemistry is continuously evolving, and recent research has shed light on new aspects of 4-(5-Amino-1,3,4-thiadiazol-2-y\-l)-1-(4-methylphenyl)pyrrolidinone. One notable advancement is the development of structure-based drug design strategies to optimize the pharmacological properties of this compound. Computational methods such as molecular docking and molecular dynamics simulations have been employed to identify key interactions between the compound and its biological targets.

In addition to computational approaches, experimental techniques such as X-ray crystallography have provided valuable insights into the three-dimensional structure of protein-ligand complexes involving this compound. These studies have identified specific residues involved in binding interactions that can be targeted for further optimization.

Conclusion

4-(5-Amino\-1\-3\-,-,-,-,-,-,-,-,-,-,-,-,-,-,-,-thiadiazo\-l\-y\-l\--)\--\--(---et\-hy\-lph\-en\-y\-l)p\-yrroli\-din\--o-ne (CAS No\. 1\--\--(---et\-hy\-lph\-en\-y\-l)p\--yrroli\--din\--o-ne)) is a multifaceted compound with promising applications in various fields\. Its unique chemical structure confers distinct properties that make it an attractive candidate for drug discovery\. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential\. As more studies are conducted\-, it is likely that this compound will play an increasingly important role in addressing unmet medical needs\.\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)):